Cas no 2034281-52-0 (2-(3-fluorophenyl)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)acetamide)

• Product name: 2-(3-fluorophenyl)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)acetamide
• CAS No: 2034281-52-0
• MF: C₁₄H₁₂FN₅O₂
• MW: 301.275785446167
• CID: 5950387
• PubChem ID: 92129383

2-(3-fluorophenyl)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)acetamide
• 2-(3-fluorophenyl)-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]acetamide
• 2034281-52-0
• 2-(3-fluorophenyl)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)acetamide
• AKOS026694459
• F6524-4691
• 2-(3-fluorophenyl)-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)acetamide

• Inchi： 1S/C14H12FN5O2/c15-10-3-1-2-9(6-10)7-12(21)17-8-11-18-19-13-14(22)16-4-5-20(11)13/h1-6H,7-8H2,(H,16,22)(H,17,21)
• InChI Key： YERPSMOMDVRMND-UHFFFAOYSA-N
• SMILES： C(NCC1N2C=CNC(=O)C2=NN=1)(=O)CC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 301.09750280g/mol
• Monoisotopic Mass: 301.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3-fluorophenyl)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)acetamide

2-(3-Fluorophenyl)-N-({8-Hydroxy-1,2,4-Triazolo[4,3-a]pyrazin-3-yl}methyl)Acetamide: A Comprehensive Overview

2-(3-Fluorophenyl)-N-({8-Hydroxy-1,2,4-Triazolo[4,3-a]pyrazin-3-yl}methyl)Acetamide, commonly referred to asCompound 2034281-52-0, is a highly specialized organic compound with significant potential in the field of pharmacology and material science. This compound has garnered attention due to its unique structural properties and promising applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure ofCompound 2034281-52-0 is characterized by a complex arrangement of functional groups, including a fluoro-substituted phenyl ring and a triazolo-pyrazine moiety. The presence of these groups contributes to its stability and reactivity under different chemical conditions. Researchers have employed advanced spectroscopic techniques to elucidate the precise arrangement of atoms within the molecule, providing insights into its electronic properties and potential interactions with biological targets.

One of the most notable aspects ofCompound 2034281-52-0 is its pharmacological activity. Recent studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The synthesis ofCompound 2034281-52-0 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized the synthesis pathway by incorporating novel catalysts and reagents, reducing the overall production cost while maintaining the quality of the final product. These advancements have made it more accessible for large-scale production and subsequent testing in preclinical models.

In terms of applications,Compound 2034281-52-0 has shown promise in the development of targeted therapies for chronic diseases such as Alzheimer's disease and Parkinson's disease. Its ability to selectively bind to specific receptors makes it an ideal candidate for drug delivery systems that require high specificity and minimal side effects. Additionally, ongoing research is exploring its potential as a component in advanced materials, such as sensors and electronic devices, due to its unique electronic properties.

The environmental impact ofCompound 2034281-52-0 has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions, making it a safer alternative to traditional chemical agents in certain industrial applications. However, further research is needed to fully understand its long-term effects on ecosystems and develop sustainable methods for its disposal.

In conclusion,Compound 2034281-52-0, or2-(3-fluorophenyl)-N-{[8-hydroxy-1,2,4-triazolo[4,3-a]pyrazin-3-yl]methyl}acetamide, represents a significant advancement in the field of organic chemistry with diverse applications across multiple disciplines. Its unique structural features, coupled with promising pharmacological properties, position it as a key compound for future research and development efforts.